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Introduction
Synaptic vesicle (SV) recycling is a fundamental process in neuronal communication, enabling

the sustained release of neurotransmitters. The ability to accurately measure and quantify this

process is crucial for understanding synaptic function in both health and disease, and for the

development of novel therapeutics targeting neurological and psychiatric disorders. CypHer5E

is a pH-sensitive cyanine dye that serves as a powerful tool for studying SV recycling. It is

virtually non-fluorescent at the neutral pH of the extracellular environment but becomes brightly

fluorescent in the acidic lumen of recycled synaptic vesicles (pH ~5.5).[1][2] This property

allows for the specific visualization and tracking of vesicles that have undergone exocytosis

and subsequent endocytosis.

This document provides detailed application notes and protocols for using CypHer5E, typically

conjugated to an antibody targeting the luminal domain of a synaptic vesicle protein like

Synaptotagmin 1 (Syt1), to measure synaptic vesicle recycling in cultured neurons.
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The assay relies on an antibody-conjugated form of CypHer5E that binds to the intra-vesicular

domain of a synaptic vesicle protein, such as Synaptotagmin 1. During synaptic activity, the

lumen of the synaptic vesicle is transiently exposed to the extracellular medium during

exocytosis. At this point, the CypHer5E-conjugated antibody can bind to its epitope. Upon

endocytosis and re-acidification of the vesicle, the CypHer5E dye enters an acidic

environment, causing it to fluoresce brightly. The fluorescence intensity of individual synaptic

boutons is therefore proportional to the number of recycled vesicles.

Key Features of CypHer5E
Property Value Reference

Excitation Maximum ~644-647 nm [1][3]

Emission Maximum ~664-667 nm [1][3]

pKa ~6.1 [2]

Optimal pH for Fluorescence < 5.5 [2]

Fluorescence at Neutral pH
~95% non-fluorescent at pH >

7.4
[2]

Experimental Workflow
The overall experimental workflow for measuring synaptic vesicle recycling with a CypHer5E-

conjugated antibody is depicted below.
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Cell Preparation
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Imaging & Analysis

Plate and culture
hippocampal neurons

Incubate with
anti-Syt1-CypHer5E antibody

Stimulate neurons to induce
exocytosis and antibody uptake

(e.g., high K+ or electrical stimulation)

Wash to remove
unbound antibody

Acquire baseline
fluorescence images

Stimulate to induce
exocytosis and fluorescence quenching

Time-lapse imaging of
fluorescence changes

Quantify fluorescence intensity
at synaptic boutons
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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